Cas no 1795084-35-3 (N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1,3-benzothiazole-6-carboxamide)

• Product Name: N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1,3-benzothiazole-6-carboxamide
• CAS No: 1795084-35-3
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5368811
• Update Time: 2025-06-11

N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-6-benzothiazolecarboxamide
• N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1,3-benzothiazole-6-carboxamide

• Inchi： 1S/C19H20N2O3S/c1-19(23,10-13-3-6-15(24-2)7-4-13)11-20-18(22)14-5-8-16-17(9-14)25-12-21-16/h3-9,12,23H,10-11H2,1-2H3,(H,20,22)
• InChI Key： SIOCNAJMNNDKPK-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NCC(O)(C)CC3=CC=C(OC)C=C3)=O)=CC=C2N=C1

Experimental Properties

• Density: 1.280±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 622.0±55.0 °C(Predicted)
• pka: 14.22±0.46(Predicted)

Additional information on N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1,3-benzothiazole-6-carboxamide

Comprehensive Overview of N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1,3-benzothiazole-6-carboxamide (CAS No. 1795084-35-3)

N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1,3-benzothiazole-6-carboxamide (CAS No. 1795084-35-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 4-methoxyphenyl group and a hydroxypropyl moiety in its structure further enhances its pharmacological profile, making it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown increasing interest in benzothiazole derivatives due to their wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The compound N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1,3-benzothiazole-6-carboxamide is no exception, with preliminary studies suggesting its potential as a modulator of specific cellular pathways. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could pave the way for the design of novel therapeutics targeting chronic diseases.

The CAS No. 1795084-35-3 identifier is crucial for researchers and regulatory bodies to accurately track and reference this compound in scientific literature and databases. The compound's molecular formula and weight are often queried in academic and industrial settings, reflecting the growing demand for precise chemical data. Additionally, its solubility, stability, and synthetic routes are frequently discussed topics in forums and research papers, highlighting the need for standardized protocols in its production and handling.

One of the most searched questions related to this compound is its mechanism of action and potential therapeutic targets. While detailed studies are still underway, early findings indicate that the benzothiazole core may interact with enzymes or receptors involved in inflammatory responses. This aligns with the broader trend of exploring small-molecule inhibitors for treating conditions like autoimmune disorders and neurodegenerative diseases. The compound's hydrophilic-lipophilic balance (HLB) also makes it a candidate for drug formulation studies, particularly in enhancing bioavailability.

Another area of interest is the compound's synthetic accessibility and scalability. Organic chemists often search for optimized reaction conditions and catalytic systems to improve the yield and purity of N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1,3-benzothiazole-6-carboxamide. Green chemistry principles are increasingly applied to its synthesis, addressing environmental concerns and reducing waste generation. This resonates with the global push toward sustainable pharmaceutical manufacturing.

In summary, N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1,3-benzothiazole-6-carboxamide (CAS No. 1795084-35-3) represents a promising candidate for further investigation in drug development. Its multifunctional structure, combined with the growing body of research on benzothiazole-based therapeutics, positions it as a compound of high relevance in modern medicinal chemistry. As studies progress, its potential applications in addressing unmet medical needs will likely become clearer, solidifying its place in the pharmaceutical landscape.